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Abstract

Furo[2,3-b]pyridine-2-carbaldehyde (CAS: 1121-60-4) serves as a critical heteroaromatic
building block in the synthesis of bioactive scaffolds. Characterized by a fused bicyclic core
where a pyridine ring is annealed to a furan ring, this aldehyde functions as a bioisostere for
indole and benzofuran moieties, offering distinct electronic properties and hydrogen-bonding
capabilities. This guide provides a comprehensive technical analysis of the compound, detailing
its structural properties, robust synthetic pathways, reactivity profiles, and applications in
medicinal chemistry, specifically in the development of kinase inhibitors and antianaphylactic
agents.

Structural Analysis & Chemical Properties[1][2]
Core Architecture

The furo[2,3-b]pyridine system consists of a pyridine ring fused to a furan ring across the b-
bond (C2-C3) of the pyridine. The nomenclature [2,3-b] indicates that the oxygen atom of the
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furan ring is attached to position 2 of the pyridine ring, while the C3 of the furan is attached to
position 3 of the pyridine.

e Molecular Formula: CsHsNO:2
e Molecular Weight: 147.13 g/mol

o Electronic Character: The system is electron-rich due to the furan oxygen's lone pair
donation, yet the pyridine nitrogen renders the system more electron-deficient than a
standard benzofuran. This "push-pull" electronic nature makes the C2-aldehyde highly
reactive toward nucleophilic attack but stable enough for isolation.

Physicochemical Profile[2][3]

o Appearance: Typically a pale yellow to light brown solid.

 Solubility: Soluble in polar organic solvents (DMSO, DMF, DCM, Methanol); sparingly soluble
in water.

» Stability: Sensitive to oxidation (to the carboxylic acid) and strong bases (potential ring
opening or Cannizzaro disproportionation). Store under inert atmosphere at -20°C.

Synthetic Pathways[2][4][5][6][7]

The synthesis of Furo[2,3-b]pyridine-2-carbaldehyde is non-trivial due to the need to
construct the fused ring system with the correct regiochemistry. Two primary strategies are
employed: the Cyclization-Functionalization Route (preferred for scale) and the Direct
Formylation Route.

Route A: The Glycolate Cyclization Strategy (Scalable)

This method builds the furan ring onto a pre-existing pyridine scaffold, ensuring regioselectivity.
Step 1: Precursor Preparation
o Starting Material: 2-Chloronicotinic acid (or 2,5-dichloronicotinic acid for substituted analogs).

o Reagent: Ethyl glycolate (Ethyl hydroxyacetate).
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e Mechanism: SNAr displacement of the chlorine by the glycolate oxygen, followed by base-
mediated intramolecular aldol-type condensation.

Step 2: Functional Group Interconversion (FGI) The cyclization yields the ethyl furo[2,3-
b]pyridine-2-carboxylate. To access the aldehyde:

e Reduction: Treat the ester with LiAIH4 (0°C, THF) or NaBH4/CaCl: to yield the primary
alcohol (Furo[2,3-b]pyridine-2-methanol).

» Oxidation: Selective oxidation of the alcohol to the aldehyde using MnO2 (DCM, reflux) or
Swern oxidation conditions to avoid over-oxidation to the acid.

Route B: Vilsmeier-Haack Formylation

Direct formylation of the parent furo[2,3-b]pyridine is possible but often yields a mixture of
isomers (C2 vs. C3 formylation) depending on substituents.

o Reagents: POCIs, DMF (Vilsmeier Reagent).[1][2][3]
e Conditions: 0°C to RT.

« Limitation: The electron-deficient pyridine ring can deactivate the system, requiring harsh
conditions that may degrade the furan ring.

Visualization of Synthetic Logic

Click to download full resolution via product page

Reactivity & Derivatization[1][7][10]

The C2-aldehyde group is a versatile handle for divergent synthesis. Its reactivity is modulated
by the fused pyridine ring, which acts as an electron sink, making the carbonyl carbon highly
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electrophilic.

Condensation Reactions (Erlenmeyer-Plochl)

Reaction with hippuric acid yields oxazolones (azlactones). This is a classic pathway to
synthesize non-natural amino acids and peptidomimetics.

» Protocol: Aldehyde + Hippuric Acid + Acetic Anhydride/NaOAc

Oxazolone.[4]

« Insight: Microwave irradiation significantly accelerates this reaction (from 60 min to <2 min)
compared to classical heating [1].

Schiff Base Formation

Condensation with primary amines yields imines (Schiff bases), which are crucial for:
e Ligand Synthesis: Creating bidentate N,N-ligands for coordination chemistry.

o Medicinal Scaffolds: Precursors for reduction to secondary amines.

Heterocycle Formation

The aldehyde can be converted into other heterocycles:

* Amidines: Reaction with secondary amines and POCIs can yield formamidine derivatives
with antianaphylactic activity [2].[5]

e Thiosemicarbazones: Reaction with thiosemicarbazide yields compounds with potential
antiviral and anticancer profiles.[6]
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Furo[2,3-b]pyridine-2-carbaldehyde Figure 2: Divergent reactivity profile of the C2-aldehyde handle.
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Medicinal Chemistry Applications
Kinase Inhibition (PISBK/AKT Pathway)

While furo[2,3-d]pyrimidines are more commonly cited for PI3K inhibition, the furo[2,3-
b]pyridine scaffold acts as a bioisostere. The planar tricyclic structure mimics the adenosine
ring of ATP, allowing it to bind into the hinge region of kinase domains. The C2-aldehyde is
often derivatized to extend into the hydrophobic pocket of the enzyme [3].

Antianaphylactic Agents

Derivatives synthesized from this aldehyde, particularly fused amidines, have demonstrated
significant antianaphylactic activity in rat models. The planar nature of the furo-pyridine system
allows for intercalation or stacking interactions with biological receptors involved in the
histamine response [2].

Isostere Strategy

In drug design, this scaffold is used to replace:
« Indole: To lower lipophilicity (LogP) and introduce a hydrogen bond acceptor (pyridine N).

e Benzofuran: To improve metabolic stability and aqueous solubility.

Experimental Protocol: Synthesis of Ethyl Furo[2,3-
b]pyridine-2-carboxylate
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Note: This protocol synthesizes the immediate precursor. Standard reduction/oxidation follows
to obtain the aldehyde.

Materials:

2-Chloronicotinic acid (1.0 eq)

Ethyl glycolate (1.2 eq)

Sodium hydride (NaH, 60% in oil, 2.5 eq)

Dry THF or DMF

Procedure:

 Activation: Dissolve 2-chloronicotinic acid in dry THF under Argon. Cool to 0°C.[7]
o Deprotonation: Add NaH portion-wise.[8] Allow evolution of Hz to cease.

o Addition: Add ethyl glycolate dropwise.

e Cyclization: Heat the mixture to reflux (or 80°C if in DMF) for 4—6 hours. Monitor by TLC
(formation of fluorescent spot).

e Workup: Quench with ice water. Extract with Ethyl Acetate (3x).[9] Wash organics with brine,
dry over MgSOa, and concentrate.

 Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography
(Hexane:EtOAc gradient).

Safety Note: NaH is pyrophoric. 2-Chloronicotinic acid is an irritant. Perform all reactions in a
fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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